Cas no 2060043-15-2 (1-1-(aminomethyl)cyclohexyl-3-(methylamino)propan-2-ol)

• Product Name: 1-1-(aminomethyl)cyclohexyl-3-(methylamino)propan-2-ol
• CAS No: 2060043-15-2
• MF: C₁₁H₂₄N₂O
• MW: 200.321063041687
• MDL: MFCD30498407
• CID: 5153996
• PubChem ID: 137703235
• Update Time: 2025-07-17

1-1-(aminomethyl)cyclohexyl-3-(methylamino)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneethanol, 1-(aminomethyl)-α-[(methylamino)methyl]-
• 1-1-(aminomethyl)cyclohexyl-3-(methylamino)propan-2-ol

• MDL： MFCD30498407
• Inchi： 1S/C11H24N2O/c1-13-8-10(14)7-11(9-12)5-3-2-4-6-11/h10,13-14H,2-9,12H2,1H3
• InChI Key： UQWIBGYWOYFWMG-UHFFFAOYSA-N
• SMILES： C(C1(CCCCC1)CN)C(O)CNC

Additional information on 1-1-(aminomethyl)cyclohexyl-3-(methylamino)propan-2-ol

Comprehensive Overview of 1-1-(aminomethyl)cyclohexyl-3-(methylamino)propan-2-ol (CAS No. 2060043-15-2)

The compound 1-1-(aminomethyl)cyclohexyl-3-(methylamino)propan-2-ol (CAS No. 2060043-15-2) is a specialized organic molecule with a unique structural framework, combining a cyclohexyl backbone with aminomethyl and methylamino functional groups. This configuration endows it with distinct physicochemical properties, making it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. Its cyclohexyl moiety contributes to steric stability, while the aminomethyl and methylamino groups enhance its reactivity and potential for hydrogen bonding, critical for interactions in biological systems.

In recent years, the demand for customized synthetic intermediates like 1-1-(aminomethyl)cyclohexyl-3-(methylamino)propan-2-ol has surged, driven by advancements in drug discovery and precision medicine. Researchers frequently search for "CAS 2060043-15-2 applications" or "cyclohexyl-based amine synthesis," reflecting its relevance in designing novel therapeutics. The compound's ability to serve as a building block for bioactive molecules aligns with trends in targeted drug delivery and small-molecule inhibitors, addressing unmet medical needs in oncology and neurology.

From a synthetic perspective, the preparation of 1-1-(aminomethyl)cyclohexyl-3-(methylamino)propan-2-ol often involves multi-step organic reactions, including reductive amination and nucleophilic substitution. Its stereochemistry is a key consideration, as enantiomeric purity can significantly impact its efficacy in chiral environments. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for quality control, ensuring compliance with industry standards like GMP for pharmaceutical-grade materials.

The compound's solubility in polar solvents and thermal stability under controlled conditions make it suitable for diverse formulations. Recent studies explore its potential in polymer chemistry, where its amine groups facilitate cross-linking in smart materials. This versatility has sparked queries like "2060043-15-2 in material science" or "amine-functionalized cyclohexyl derivatives," highlighting its interdisciplinary appeal.

Environmental and safety profiles of 1-1-(aminomethyl)cyclohexyl-3-(methylamino)propan-2-ol are rigorously evaluated, with data on biodegradability and ecotoxicology increasingly sought after. Regulatory frameworks such as REACH and FDA guidelines govern its use, ensuring sustainable practices. As green chemistry gains traction, innovations in catalytic synthesis of such compounds reduce waste and energy consumption, addressing searches for "sustainable amine synthesis."

In conclusion, 1-1-(aminomethyl)cyclohexyl-3-(methylamino)propan-2-ol (CAS No. 2060043-15-2) exemplifies the convergence of structural ingenuity and functional adaptability. Its applications span pharmaceuticals, materials engineering, and beyond, resonating with contemporary scientific priorities. Ongoing research and optimized synthetic routes will further unlock its potential, solidifying its role in next-generation chemical innovations.